Cas no 1797125-09-7 (N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide)

• Product Name: N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide
• CAS No: 1797125-09-7
• MF: C₁₉H₁₈N₆OS
• MW: 378.450821399689
• CID: 5405171
• Update Time: 2025-10-29

N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl]-1,3-benzothiazole-2-carboxamide
• N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C19H18N6OS/c20-11-15-17(22-8-7-21-15)25-9-5-13(6-10-25)12-23-18(26)19-24-14-3-1-2-4-16(14)27-19/h1-4,7-8,13H,5-6,9-10,12H2,(H,23,26)
• InChI Key： PSRRMIRQJPABGW-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1C(NCC1CCN(C2=NC=CN=C2C#N)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide

Professional Introduction to N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide (CAS No. 1797125-09-7)

N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1797125-09-7, represents a novel molecular entity with a complex structural framework that includes key pharmacophoric elements such as a benzothiazole core and a piperidine moiety. The presence of these structural features suggests potential biological activity, making it a subject of intense interest for researchers exploring new therapeutic avenues.

The molecular structure of N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide is characterized by its intricate arrangement of atoms, which includes nitrogen, oxygen, and carbon atoms in specific functional groups. The benzothiazole ring system is particularly noteworthy, as it is a well-known scaffold in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The piperidine ring, on the other hand, contributes to the compound's solubility and metabolic stability, which are crucial factors in drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The compound N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide has emerged as a promising candidate in this context. Its unique structural features have led to investigations into its potential applications in treating conditions such as cancer, inflammation, and neurological disorders. The cyanopyrazine moiety, for instance, has shown promise in modulating signaling pathways involved in cell proliferation and survival.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for further drug development. Researchers have leveraged computational methods and high-throughput screening to explore its interactions with biological targets. Preliminary studies have indicated that N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide exhibits inhibitory activity against certain enzymes implicated in disease progression. These findings have spurred further investigation into optimizing its pharmacokinetic properties and enhancing its therapeutic efficacy.

The benzothiazole core of the compound is particularly interesting from a chemical biology perspective. Benzothiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide may contribute to its unique interaction profile with biological targets. This has prompted researchers to explore synthetic modifications aimed at improving its binding affinity and selectivity.

Advances in synthetic chemistry have enabled the efficient preparation of complex molecules like N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the intricate carbon skeleton of this compound. These synthetic strategies not only facilitate the production of the target molecule but also allow for the introduction of diverse structural motifs, enabling the exploration of novel pharmacological scaffolds.

The pharmacological evaluation of N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-y]]methyl}-1,3-benzothiazole -carboxamide has been conducted using both in vitro and in vivo models. In vitro studies have revealed promising activity against various biological targets, including kinases and transcription factors. These findings have been corroborated by initial in vivo experiments, which suggest that the compound exhibits acceptable pharmacokinetic profiles and minimal toxicity at effective doses. Such results are encouraging for further development towards clinical applications.

The integration of computational modeling and experimental data has been crucial in understanding the mechanism of action of N-{[1-(3-cyanopyrazin - 2 - yl)piperidin - 4 - yl]methyl } - 1 , 3 - benzoth az ole - 2 - carbox amide . Molecular docking studies have provided insights into how the compound interacts with its target proteins at an atomic level. These insights have guided medicinal chemists in designing analogs with enhanced binding affinity and improved selectivity. Additionally , structure-based drug design approaches have been employed to optimize the compound's pharmacological properties.

The future prospects for N-{[1-(3-cyanopyrazine - 2 - yl)piperidine - 4 - yl)methyl } - 1 , 3 - benzoth iazole - 2 - carbox amide are promising , with ongoing research aimed at translating preclinical findings into clinical trials . Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound through the drug development pipeline . Regulatory agencies will play a critical role in ensuring that safety and efficacy standards are met before it can be approved for therapeutic use.

In conclusion , N-{[1-(3-cyanopyrazine - 2 - yl)piperidine - 4 - yl)methyl } - 1 , 3 - benzoth iazole - 2 - carbox amide represents a significant advancement in pharmaceutical research . Its unique structural features and promising pharmacological activity make it a valuable candidate for further development . As our understanding of disease mechanisms continues to evolve , compounds like this one will play an increasingly important role in addressing unmet medical needs . The integration of innovative chemical synthesis , computational modeling , and preclinical evaluation underscores the importance of multidisciplinary approaches in drug discovery.